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Compound of Interest

Compound Name: K41498

Cat. No.: B15572332 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
K41498 is a potent and highly selective peptide antagonist for the Corticotropin-Releasing

Factor Receptor 2 (CRF₂).[1][2] Developed as a more metabolically stable analogue of

antisauvagine-30, K41498 is an invaluable tool for investigating the physiological roles of CRF₂

receptors in both central and peripheral systems.[1] CRF receptors, including CRF₁ and CRF₂,

are key mediators of the stress response, with distinct distributions and functions. While CRF₁

is primarily associated with anxiety and anxiogenic behaviors, CRF₂ is involved in a range of

functions, including cardiovascular regulation.[1][3]

These application notes provide detailed protocols for the in vivo administration of K41498 in

rodent models to study its antagonist activity, particularly in the context of cardiovascular

function.

Mechanism of Action
K41498 functions as a competitive antagonist with sub-nanomolar affinity for CRF₂ receptors

(both hCRF₂α and hCRF₂β isoforms), exhibiting approximately 700-fold selectivity over the

CRF₁ receptor. Its mechanism involves binding to the CRF₂ receptor and inhibiting the agonist-

stimulated accumulation of cyclic AMP (cAMP), a key second messenger in the signaling

cascade. In vivo, K41498 has been shown to bind to presynaptic CRF₂ receptors located on

vagal afferent terminals in the brainstem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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